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Compound of Interest

TCO-PEGZ2-Sulfo-NHS ester
Compound Name: _
sodium

Cat. No.: B12409487

Application Notes: TCO-PEG2-Sulfo-NHS Ester
Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

Introduction

TCO-PEG2-Sulfo-NHS ester is a heterobifunctional crosslinker used in bioconjugation,
particularly for the site-specific labeling of biomolecules. This reagent facilitates a two-step
“click chemistry" approach. The Sulfo-N-hydroxysuccinimide (Sulfo-NHS) ester group reacts
efficiently with primary amines, such as the e-amino group of lysine residues and the N-
terminus of proteins, to form a stable amide bond.[1][2] The trans-cyclooctene (TCO) group is a
strained alkyne that can then undergo a rapid and highly specific, catalyst-free bioorthogonal
reaction (an inverse-electron demand Diels-Alder cycloaddition) with a tetrazine-modified
molecule.[3][4]

The integrated polyethylene glycol (PEG) spacer enhances the water solubility of the reagent
and the resulting conjugate, reduces aggregation, and minimizes steric hindrance.[3][5][6] The
sulfonate group on the NHS ring further increases hydrophilicity, allowing the reaction to be
performed in agueous buffers without the need for organic co-solvents.[7][8] These
characteristics make TCO-PEG2-Sulfo-NHS ester an invaluable tool in drug development,
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diagnostics, and proteomics for creating well-defined antibody-drug conjugates (ADCs),
PROTACS, and other labeled biomolecules.[9][10][11]

Reaction Principle

The conjugation process involves the nucleophilic attack of a deprotonated primary amine on
the carbonyl carbon of the Sulfo-NHS ester. This results in the formation of a stable amide
bond and the release of Sulfo-N-hydroxysuccinimide as a byproduct.[1][12] The efficiency of
this reaction is highly dependent on several key parameters, most notably pH.
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Products

Release Sulfo-NHS
Reactants (Byproduct)

(TCO—PEGZ—Squo—NHS Ester Amide Bond

] TCO-PEG2-Amide-Protein
I (Stable Conjugate)
Primary Amine
(e.g., Protein-NH2)

1. Prepare Protein 2. Prepare Reagent
(Amine-free buffer, 1-10 mg/mL) (D|ssolve TCO-Ester in DMSO/DMF)

&, Conjugatlon
(Add 10-20x molar excess of ester to protein)

4. Incubation
(1 hr at RT or overnight at 4°C)

5. Quench Reaction
(Add Tris or Glycine buffer)

6. Purify Conjugate
(Desalting column or dialysis)

TCO-Labeled Protein
(Ready for click reaction)
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Step 1: Amine Labeling

Antibody

(with -NH» groups) TCO-PEG2-Sulfo-NHS

Step 2: Bioorthogonal Click Reaction

> TCO-Labeled Antibody T(itgzgfdzayol;:)d

Diels-Alder
Cycloaddition

Final Antibody Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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